Cas no 17654-88-5 (3-phenyl-5-sulfanyl-2,3-dihydro-1,3,4-thiadiazole-2-thione)

• Product Name: 3-phenyl-5-sulfanyl-2,3-dihydro-1,3,4-thiadiazole-2-thione
• CAS No: 17654-88-5
• MF: C₈H₆N₂S₃
• MW: 226.341637134552
• MDL: MFCD00051470
• CID: 170537
• PubChem ID: 1810543
• Update Time: 2025-04-19

3-phenyl-5-sulfanyl-2,3-dihydro-1,3,4-thiadiazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazolidine-2,5-dithione,3-phenyl-
• 3-phenyl-1,3,4-thiadiazolidine-2,5-dithione
• 5-MERCAPTO-3-PHENYL-1 3 4-THIADIAZOLE-2-THIONE POTASSIUM SALT
• 2,5-Dithioxo-3-phenyl-1,3,4-thiodiazolidin
• 2,5-dithioxo-3-phenyl-1,3,4-thiodiazolidine
• 2H-1,3,4-Thiadiazole-2-thione,5-mercapto-3-phenyl
• 3-Phenylbismuthol
• 5-Mercapto-2-thioxo-3-phenyl-1,3,4-thiodiazolin
• 5-Mercapto-3-phenyl-2H-1,3,4-thiadiazole-2-thione
• Bismuthiol II
• EINECS 241-636-0
• T0514-8916
• 5-Mercapto-3-phenyl-2-thio-1,3,4-thiodiazole, potassium salt
• 4-thiadiazole-2-thione, 5-mercapto-3-phenyl-2h-3
• 4-thiadiazolidine-2,5-dithione, 3-phenyl-3
• 3,4-Thiadiazolidine-2,5-dithione, 3-phenyl-1
• bizmuthiolii
• BISMUTHIOL 2
• BisMuth PotassiuM
• Bizmuthiol II [Czech]
• OTAVA-BB BB7020410045
• 4-thiadiazolidine-2,5-dithione,3-phenyl-3
• 3,4-Thiadiazolidine-2,5-dithione,3-phenyl-1
• 3-phenyl-5-sulfanyl-2,3-dihydro-1,3,4-thiadiazole-2-thione
• AKOS008024523
• DTXSID00170151
• delta2-1,3,4-Thiadiazolidine-5-thione, 2-mercapto-4-phenyl-
• CS-0355914
• 1,3,4-Thiadiazolidine-2,5-dithione, 3-phenyl-
• Bizmuthiol II
• 5-Merkapto-3-fenyl-1,3,4-thiadiazol-2-thion draselny [Czech]
• 17654-88-5
• Enamine_005270
• SCHEMBL11757795
• 5-mercapto-3-phenyl-1,3,4-thiadiazole-2-thione
• 2H-1,3,4-Thiadiazole-2-thione, 5-mercapto-3-phenyl-
• AS-66849
• EN300-10742
• HMS1408P12
• 5-Merkapto-3-fenyl-1,3,4-thiadiazol-2-thion draselny
• IDI1_007857
• FT-0623133
• SCHEMBL921035
• Z56347569
• NS00025806
• AKOS016874477
• 3-phenyl-5-mercapto-1,3,4-thiazolethione potassium salt
• Carbamicacid,(4-chlorobutyl)-,1,1-dimethylethylester(9CI)
• 1,3,4-Thiadiazolidine-2,5-dithione, 3-phenyl-(9CI)
• JRFUIXXCQSIOEB-UHFFFAOYSA-N
• delta2-1,3,4-Thiadiazolidine-5-thione, 2-mercapto-4-phenyl-(6CI,8CI)
• DTXCID7092642
• 3-phenyl-5-sulfanyl-1,3,4-thiadiazole-2-thione

• MDL： MFCD00051470
• Inchi： 1S/C8H6N2S3/c11-7-9-10(8(12)13-7)6-4-2-1-3-5-6/h1-5H,(H,9,11)
• InChI Key： JRFUIXXCQSIOEB-UHFFFAOYSA-N
• SMILES： S1C(NN(C1=S)C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 225.96900
• Monoisotopic Mass: 225.96931
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3
• Topological Polar Surface Area: 105

Experimental Properties

• Density: 1.3936 (rough estimate)
• Melting Point: 246.25°C
• Boiling Point: 320°Cat760mmHg
• Flash Point: 147.3°C
• Refractive Index: 1.6000 (estimate)
• PSA: 116.95000
• LogP: 2.95200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives